Cas no 5414-79-9 (Phenol,2,6-bis[(dimethylamino)methyl]-4-(1,1-dimethylethyl)-)

• Product Name: Phenol,2,6-bis[(dimethylamino)methyl]-4-(1,1-dimethylethyl)-
• CAS No: 5414-79-9
• MF: C₁₆H₂₈N₂O
• MW: 264.406324386597
• CID: 378525
• PubChem ID: 223214
• Update Time: 2025-04-19

Phenol,2,6-bis[(dimethylamino)methyl]-4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,6-bis[(dimethylamino)methyl]-4-(1,1-dimethylethyl)-
• 4-tert-butyl-2,6-bis((dimethylamino)methyl)phenol
• 4-tert-butyl-2,6-bis[(dimethylamino)methyl]phenol
• NCGC00096712-01
• CCG-37646
• DTXSID60278920
• 4-tert-Butyl-2,6-bis[(dimethylamino)methyl]phenol #
• NSC-48477
• NCI48477
• 4-t-Butyl-.alpha.,.alpha.'-bis[dimethylamino]-2,6-xylenol
• HMS1594A14
• NSC-10625
• NCGC00013599-02
• SR-01000277683-1
• NSC10625
• NCGC00013599
• NCI60_004154
• NSC48477
• NCIStruc1_000557
• 5414-79-9
• SCHEMBL7117673
• NCIStruc2_000544
• CHEMBL1328545
• SR-01000277683
• HFYDSFHQXIJOCT-UHFFFAOYSA-N

• Inchi： 1S/C16H28N2O/c1-16(2,3)14-8-12(10-17(4)5)15(19)13(9-14)11-18(6)7/h8-9,19H,10-11H2,1-7H3
• InChI Key： HFYDSFHQXIJOCT-UHFFFAOYSA-N
• SMILES： OC1C(CN(C)C)=CC(=CC=1CN(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 264.22034
• Monoisotopic Mass: 264.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.527
• PSA: 26.71